Cas no 953956-65-5 (2-(2-{(4-bromophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(thiophen-2-yl)methylacetamide)

• Product Name: 2-(2-{(4-bromophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(thiophen-2-yl)methylacetamide
• CAS No: 953956-65-5
• MF: C₁₇H₁₅BrN₂OS₃
• MW: 439.412799119949
• CID: 6430592
• PubChem ID: 16900085
• Update Time: 2025-11-01

2-(2-{(4-bromophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(thiophen-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(4-bromophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(thiophen-2-yl)methylacetamide
• 2-(2-{[(4-bromophenyl)methyl]sulfanyl}-1,3-thiazol-4-yl)-N-[(thiophen-2-yl)methyl]acetamide
• 2-[2-[(4-bromophenyl)methylsulfanyl]-1,3-thiazol-4-yl]-N-(thiophen-2-ylmethyl)acetamide
• AKOS024641485
• 953956-65-5
• 2-(2-((4-bromobenzyl)thio)thiazol-4-yl)-N-(thiophen-2-ylmethyl)acetamide
• F2336-0450

• Inchi： 1S/C17H15BrN2OS3/c18-13-5-3-12(4-6-13)10-23-17-20-14(11-24-17)8-16(21)19-9-15-2-1-7-22-15/h1-7,11H,8-10H2,(H,19,21)
• InChI Key： MFHRVAPSBFHESM-UHFFFAOYSA-N
• SMILES： C(NCC1SC=CC=1)(=O)CC1=CSC(SCC2=CC=C(Br)C=C2)=N1

Computed Properties

• Exact Mass: 437.95299g/mol
• Monoisotopic Mass: 437.95299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 124Ų

Additional information on 2-(2-{(4-bromophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(thiophen-2-yl)methylacetamide

Comprehensive Analysis of 2-(2-{(4-bromophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(thiophen-2-yl)methylacetamide (CAS No. 953956-65-5)

The compound 2-(2-{(4-bromophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(thiophen-2-yl)methylacetamide, identified by its CAS No. 953956-65-5, is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a thiazole core, bromophenyl moiety, and thiophene derivatives makes it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly focusing on its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in precision medicine and targeted therapies.

One of the most searched questions regarding this compound revolves around its synthesis pathway and mechanism of action. The methylsulfanyl group attached to the thiazole ring enhances its reactivity, making it a versatile intermediate in organic synthesis. Recent studies suggest that modifications to the thiophene-2-yl segment could improve its bioavailability, a critical factor in drug development. This aligns with the growing demand for bioactive small molecules in treating chronic diseases, a hot topic in 2023-2024.

From a structural perspective, the presence of both sulfur and nitrogen heteroatoms in 2-(2-{(4-bromophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(thiophen-2-yl)methylacetamide contributes to its ability to form stable interactions with biological targets. Computational chemistry studies highlight its potential as a protease inhibitor, particularly in viral envelope protein binding—a relevant application given the post-pandemic focus on antiviral research. The 4-bromophenyl group further adds lipophilicity, which is crucial for blood-brain barrier penetration in neurological drug design.

In material science applications, this compound's conjugated π-system (due to alternating single and double bonds across the thiazole-thiophene framework) makes it interesting for organic electronics. Researchers are investigating its charge transport properties for potential use in OLEDs or organic photovoltaics—fields experiencing exponential growth due to sustainable energy demands. The CAS No. 953956-65-5 is frequently cited in patents related to these technologies.

Quality control and analytical characterization of 2-(2-{(4-bromophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(thiophen-2-yl)methylacetamide typically involve advanced techniques like HPLC-MS and NMR spectroscopy. The bromine atom provides a distinct mass spectrometry signature, while the methylacetamide proton signals appear characteristically in 1H-NMR between 2.0–3.5 ppm. These analytical markers are essential for researchers verifying compound purity—a common requirement in peer-reviewed publications.

Environmental and metabolic stability studies indicate that the methylsulfanyl-thiazole linkage resists rapid degradation, suggesting potential for prolonged biological activity. However, the bromophenyl component necessitates careful consideration of ecological impact during disposal—a concern frequently raised in green chemistry forums. Recent innovations aim to replace the bromine with more eco-friendly halogens without compromising the molecule's efficacy.

The pharmaceutical industry shows particular interest in derivatizing this scaffold to create selective COX-2 inhibitors with reduced gastrointestinal side effects. Molecular docking simulations predict strong binding affinity at the cyclooxygenase active site, especially when the thiophen-2-yl group adopts specific spatial orientations. Such computational approaches significantly reduce drug development timelines—a major advantage in competitive markets.

Patent landscapes reveal that CAS No. 953956-65-5 appears in multiple intellectual property filings related to autoimmune disease treatments and neuroprotective agents. Its ability to modulate cytokine production makes it relevant for conditions like rheumatoid arthritis, while the N-(thiophen-2-yl)methyl moiety shows promise in preventing neuronal apoptosis. These applications correspond with rising global disease burdens and aging populations.

In conclusion, 2-(2-{(4-bromophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(thiophen-2-yl)methylacetamide represents a multifaceted compound with diverse applications spanning medicine to materials. Its CAS No. 953956-65-5 serves as a crucial identifier for researchers navigating chemical databases. As scientific understanding of its properties deepens, this molecule will likely play increasingly important roles in addressing contemporary health and technological challenges.